Cas no 898436-81-2 (2-amino-3-(4-fluorobenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide)

• Product Name: 2-amino-3-(4-fluorobenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide
• CAS No: 898436-81-2
• MF: C₂₃H₁₅F₄N₃O₂
• MW: 441.377719163895
• CID: 5484192
• Update Time: 2025-06-30

2-amino-3-(4-fluorobenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-fluorobenzoyl)-N-[2-(trifluoromethyl)phenyl]indolizine-1-carboxamide
• 2-amino-3-(4-fluorobenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide

• Inchi： 1S/C23H15F4N3O2/c24-14-10-8-13(9-11-14)21(31)20-19(28)18(17-7-3-4-12-30(17)20)22(32)29-16-6-2-1-5-15(16)23(25,26)27/h1-12H,28H2,(H,29,32)
• InChI Key： MAPBPIVMJQKWMJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2C(F)(F)F)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(F)C=C2)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-amino-3-(4-fluorobenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide

2-amino-3-(4-fluorobenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide

2-amino-3-(4-fluorobenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide is a highly specialized organic compound with the CAS number 898436-81-2. This compound belongs to the class of indolizine derivatives, which are known for their unique structural properties and potential applications in drug discovery and advanced materials science. The molecule features a complex architecture, incorporating an amino group, a fluorobenzoyl substituent, and a trifluoromethylphenyl group, all of which contribute to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of indolizine derivatives in the development of novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases. The presence of the fluorobenzoyl group in this compound enhances its stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the trifluoromethylphenyl group introduces electron-withdrawing effects, which can modulate the compound's electronic properties and reactivity.

The synthesis of 2-amino-3-(4-fluorobenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling reactions and amide bond formations, to achieve high yields and purity levels. The optimization of these synthetic pathways has been a focal point in recent scientific literature, as it directly impacts the scalability and cost-effectiveness of producing this compound on an industrial scale.

In terms of biological activity, this compound has shown remarkable selectivity towards certain protein targets, particularly kinases involved in cell signaling pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes associated with cancer progression, suggesting its potential as an anticancer agent. Furthermore, its unique structure allows for targeted delivery mechanisms, reducing off-target effects and improving therapeutic efficacy.

The integration of fluoroalkyl groups into organic molecules has been a growing trend in medicinal chemistry due to their ability to enhance pharmacokinetic properties without significantly altering bioactivity profiles. In this compound, the trifluoromethylphenyl group serves as a versatile functional group that can be further modified to explore additional therapeutic applications.

From an environmental perspective, the development of efficient synthetic routes for 898436-81-2 is crucial to minimize waste generation and reduce the ecological footprint of chemical manufacturing processes. Green chemistry principles have been increasingly applied in this context, with researchers exploring biocatalytic methods and recyclable solvents to achieve sustainable production.

In conclusion, 2-amino-3-(4-fluorobenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide represents a cutting-edge advancement in organic synthesis and drug discovery. Its intricate structure and diverse functional groups make it a valuable tool for addressing complex biological challenges while adhering to modern sustainability standards.